Cas no 321574-44-1 ((3,5-DIMETHYL-4-[(PHENYLSULFONYL)METHYL]-1H-PYRAZOL-1-YL)(PHENYL)METHANONE)
(3,5-DIMETHYL-4-[(PHENYLSULFONYL)METHYL]-1H-PYRAZOL-1-YL)(PHENYL)METHANONE Chemical and Physical Properties
Names and Identifiers
-
- (3,5-DIMETHYL-4-[(PHENYLSULFONYL)METHYL]-1H-PYRAZOL-1-YL)(PHENYL)METHANONE
- 1-benzoyl-4-[(benzenesulfonyl)methyl]-3,5-dimethyl-1H-pyrazole
- [4-(benzenesulfonylmethyl)-3,5-dimethylpyrazol-1-yl]-phenylmethanone
- Bionet1_001934
- HMS573M16
- {3,5-dimethyl-4-[(phenylsulfonyl)methyl]-1H-pyrazol-1-yl}(phenyl)methanone
-
- Inchi: 1S/C19H18N2O3S/c1-14-18(13-25(23,24)17-11-7-4-8-12-17)15(2)21(20-14)19(22)16-9-5-3-6-10-16/h3-12H,13H2,1-2H3
- InChI Key: YAJAYCGDJREIAP-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(CC1C(C)=NN(C(C2C=CC=CC=2)=O)C=1C)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 560
- XLogP3: 3.3
- Topological Polar Surface Area: 77.4
(3,5-DIMETHYL-4-[(PHENYLSULFONYL)METHYL]-1H-PYRAZOL-1-YL)(PHENYL)METHANONE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1676365-1mg |
(3,5-Dimethyl-4-((phenylsulfonyl)methyl)-1H-pyrazol-1-yl)(phenyl)methanone |
321574-44-1 | 98% | 1mg |
¥464 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1676365-2mg |
(3,5-Dimethyl-4-((phenylsulfonyl)methyl)-1H-pyrazol-1-yl)(phenyl)methanone |
321574-44-1 | 98% | 2mg |
¥578 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1676365-5mg |
(3,5-Dimethyl-4-((phenylsulfonyl)methyl)-1H-pyrazol-1-yl)(phenyl)methanone |
321574-44-1 | 98% | 5mg |
¥529 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1676365-10mg |
(3,5-Dimethyl-4-((phenylsulfonyl)methyl)-1H-pyrazol-1-yl)(phenyl)methanone |
321574-44-1 | 98% | 10mg |
¥739 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1676365-20mg |
(3,5-Dimethyl-4-((phenylsulfonyl)methyl)-1H-pyrazol-1-yl)(phenyl)methanone |
321574-44-1 | 98% | 20mg |
¥1083 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1676365-25mg |
(3,5-Dimethyl-4-((phenylsulfonyl)methyl)-1H-pyrazol-1-yl)(phenyl)methanone |
321574-44-1 | 98% | 25mg |
¥1192 | 2023-04-14 | |
| Ambeed | A935166-1g |
1-Benzoyl-4-[(benzenesulfonyl)methyl]-3,5-dimethyl-1H-pyrazole |
321574-44-1 | 90% | 1g |
$350.0 | 2024-04-20 | |
| Key Organics Ltd | 8H-954-1MG |
{3,5-dimethyl-4-[(phenylsulfonyl)methyl]-1H-pyrazol-1-yl}(phenyl)methanone |
321574-44-1 | >90% | 1mg |
£37.00 | 2023-09-08 | |
| Key Organics Ltd | 8H-954-5MG |
{3,5-dimethyl-4-[(phenylsulfonyl)methyl]-1H-pyrazol-1-yl}(phenyl)methanone |
321574-44-1 | >90% | 5mg |
£46.00 | 2023-09-08 | |
| Key Organics Ltd | 8H-954-10MG |
{3,5-dimethyl-4-[(phenylsulfonyl)methyl]-1H-pyrazol-1-yl}(phenyl)methanone |
321574-44-1 | >90% | 10mg |
£63.00 | 2023-09-08 |
(3,5-DIMETHYL-4-[(PHENYLSULFONYL)METHYL]-1H-PYRAZOL-1-YL)(PHENYL)METHANONE Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on (3,5-DIMETHYL-4-[(PHENYLSULFONYL)METHYL]-1H-PYRAZOL-1-YL)(PHENYL)METHANONE
Introduction to (3,5-DIMETHYL-4-[(PHENYLSULFONYL)METHYL]-1H-PYRAZOL-1-YL)(PHENYL)METHANONE and Its Significance in Modern Chemical Biology
CAS No. 321574-44-1 refers to a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. The molecular structure of this compound, (3,5-DIMETHYL-4-[(PHENYLSULFONYL)METHYL]-1H-PYRAZOL-1-YL)(PHENYL)METHANONE, is characterized by its intricate arrangement of functional groups, which includes a pyrazole core substituted with dimethyl groups at the 3 and 5 positions, a phenylsulfonylmethyl group at the 4 position, and a phenyl group attached to the ketone moiety. This unique configuration imparts distinct chemical properties that make it a valuable scaffold for developing novel bioactive molecules.
The compound's significance lies in its potential applications across various domains of medicinal chemistry. The pyrazole ring is a well-known pharmacophore that appears in numerous FDA-approved drugs, owing to its ability to modulate biological pathways effectively. The presence of the phenylsulfonyl group enhances the compound's lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the ketone functionality provides a site for further derivatization, allowing chemists to explore diverse structural analogs with tailored biological activities.
In recent years, there has been growing interest in harnessing computational methods to predict the biological activity of such complex molecules. Advanced computational techniques, including molecular docking and virtual screening, have been employed to identify potential binding interactions between (3,5-DIMETHYL-4-[(PHENYLSULFONYL)METHYL]-1H-PYRAZOL-1-YL)(PHENYL)METHANONE and target proteins. These studies have revealed promising leads for therapeutic intervention in areas such as inflammation, cancer, and neurodegenerative diseases. For instance, preliminary computational models suggest that this compound may interact with enzymes involved in signal transduction pathways, potentially leading to novel therapeutic strategies.
The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations, including sulfonylation, alkylation, and condensation reactions. The use of high-purity reagents and optimized reaction conditions ensures the high yield and enantiopurity of the final product. Such meticulous synthetic approaches are essential for obtaining compounds with consistent biological activity, which is crucial for advancing preclinical and clinical studies.
One of the most compelling aspects of (3,5-DIMETHYL-4-[(PHENYLSULFONYL)METHYL]-1H-PYRAZOL-1-YL)(PHENYL)METHANONE is its versatility as a building block for drug discovery. Researchers have explored its derivatives as inhibitors of kinases, proteases, and other enzymes implicated in disease pathogenesis. For example, structural modifications have been made to enhance binding affinity or improve pharmacokinetic properties. These efforts align with the broader goal of developing next-generation therapeutics that are more effective and have fewer side effects than existing treatments.
The compound's potential extends beyond traditional pharmaceutical applications. It has been investigated as a key intermediate in the synthesis of agrochemicals and specialty chemicals. The pyrazole core is particularly valuable in this context due to its role as a heterocyclic component that contributes to the bioactivity of crop protection agents. Furthermore, the presence of electron-withdrawing groups such as the phenylsulfonyl moiety enhances the reactivity of the molecule, making it amenable to further functionalization for diverse industrial uses.
Recent advancements in green chemistry have also influenced the synthesis of this compound. Researchers are increasingly adopting sustainable methodologies that minimize waste and energy consumption while maintaining high yields. Techniques such as catalytic asymmetric synthesis and flow chemistry have been employed to streamline production processes. These innovations not only reduce environmental impact but also make large-scale synthesis more economically viable.
The role of (3,5-DIMETHYL-4-[(PHENYLSULFONYL)METHYL]-1H-PYRAZOL-1-YL)(PHENYL)METHANONE in drug discovery is further underscored by its presence in several patent filings related to novel therapeutic agents. These patents highlight its utility as a lead compound or intermediate in developing treatments for various conditions. The growing body of literature on this molecule underscores its importance as a chemical entity with far-reaching implications for both academic research and industrial applications.
As our understanding of molecular interactions continues to evolve, so does our ability to design compounds with specific biological functions. The case of (3,5-DIMETHYL-4-[(PHENYLSULFONYL)METHYL]-1H-PYRAZOL-1-YL)(PHENYL)METHANONE exemplifies how structural complexity can be leveraged to create molecules with targeted activities. By integrating insights from computational chemistry with traditional synthetic methodologies, researchers can accelerate the discovery process and bring new therapies to patients more quickly.
In conclusion,CAS No 321574-44-1 represents a fascinating compound with broad applications in chemical biology and pharmaceutical science. Its unique structural features make it an attractive scaffold for drug development, while its synthetic accessibility allows for extensive derivatization studies. As research progresses,this molecule is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.
321574-44-1 ((3,5-DIMETHYL-4-[(PHENYLSULFONYL)METHYL]-1H-PYRAZOL-1-YL)(PHENYL)METHANONE) Related Products
- 139124-93-9(4H-Thieno[3,4-c]pyrazole, 2-benzoyl-2,6-dihydro-, 5,5-dioxide)
- 321848-15-1((3,5-DIMETHYL-4-[(PHENYLSULFONYL)METHYL]-1H-PYRAZOL-1-YL)(3-PYRIDINYL)METHANONE)
- 324009-24-7({3,5-dimethyl-4-[(phenylsulfonyl)methyl]-1H-pyrazol-1-yl}[3-(trifluoromethyl)phenyl]methanone)
- 139124-94-0(1H-Thieno[3,4-c]pyrazole, 1-benzoyl-4,6-dihydro-, 5,5-dioxide)
- 324009-25-8(1-(3,5-DIMETHYL-4-[(PHENYLSULFONYL)METHYL]-1H-PYRAZOL-1-YL)-1-ETHANONE)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)